Cas no 1946817-44-2 (tert-butyl 5-(4-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate)

Tert-butyl 5-((4-amino-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylate is a specialized heterocyclic compound featuring a thiophene core functionalized with a tert-butyl ester group and an aminopyrazole substituent. This structure offers versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The tert-butyl ester enhances stability and solubility, while the 4-amino-1H-pyrazol-1-yl moiety provides a reactive site for further derivatization. Its well-defined reactivity profile makes it valuable for constructing complex scaffolds in medicinal chemistry. The compound's purity and consistent performance are critical for reproducible results in research and industrial applications.

tert-butyl 5-(4-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate structure

1946817-44-2 structure

Product Name:tert-butyl 5-(4-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate

CAS No:1946817-44-2

MF:C₁₃H₁₇N₃O₂S

MW:279.357981443405

MDL:MFCD30378099

CID:5686609

PubChem ID:125725736

Update Time:2025-06-07

tert-butyl 5-(4-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 5-[(4-amino-1h-pyrazol-1-yl)methyl]thiophene-2-carboxylate
- EN300-22088060
- 1946817-44-2
- tert-butyl 5-(4-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate
- MDL： MFCD30378099
- Inchi： 1S/C13H17N3O2S/c1-13(2,3)18-12(17)11-5-4-10(19-11)8-16-7-9(14)6-15-16/h4-7H,8,14H2,1-3H3
- InChI Key： TYKRXFKFYLZPMG-UHFFFAOYSA-N
- SMILES： S1C(=CC=C1CN1C=C(C=N1)N)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 279.10414797g/mol
Monoisotopic Mass: 279.10414797g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 98.4Å²

tert-butyl 5-(4-amino-1H-pyrazol-1-yl)methylthiophene-2-carboxylate Pricemore >>

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Enamine	EN300-22088060-0.05g	tert-butyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylate	1946817-44-2	0.05g	$888.0	2023-09-16
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